Cas no 229-91-4 (Benzo[c][1,8]naphthyridine)

• Product Name: Benzo[c][1,8]naphthyridine
• CAS No: 229-91-4
• MF: C₁₂H₈N₂
• MW: 180.205322265625
• CID: 258861
• PubChem ID: 14968112
• Update Time: 2025-04-19

Benzo[c][1,8]naphthyridine Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,8]naphthyridine
• 4,5-Benzo[h]naphthyridine
• 4,5-Phenanthroline
• 229-91-4
• AKOS006373680
• DTXSID50566227
• SCHEMBL2406867
• XHMHRIIIJSLEMM-UHFFFAOYSA-N
• 4,5-Phenanthrolin

• Inchi： 1S/C12H8N2/c1-2-5-10-9(4-1)8-14-12-11(10)6-3-7-13-12/h1-8H
• InChI Key： XHMHRIIIJSLEMM-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=C2C=CC=NC=12

Computed Properties

• Exact Mass: 180.06884
• Monoisotopic Mass: 180.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78